Cas no 2228167-69-7 (2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
• CAS No: 2228167-69-7
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 5856487
• PubChem ID: 165807243
• Update Time: 2023-12-27

2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
• EN300-1915938
• 2228167-69-7

• Inchi： 1S/C9H10BrN3O/c10-6-4-12-9(5-1-2-5)13-8(6)7(14)3-11/h4-5H,1-3,11H2
• InChI Key： NWWMLPJIRHGTHP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(CN)=O

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.9Ų